Cas no 1031262-71-1 (1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENERUTHENIUM(II))

• Product Name: 1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENERUTHENIUM(II)
• CAS No: 1031262-71-1
• MF: C₃₂H₃₈Cl₂N₂O₂Ru
• MW: 654.632326602936
• CID: 855279
• PubChem ID: 329767749
• Update Time: 2025-04-19

1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENERUTHENIUM(II) Chemical and Physical Properties

Names and Identifiers

• 1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENERUTHENIUM(II)
• Dichloro(1,3-dimesityl-2-imidazolidinylidene){2-[(3-oxo-2-butanyl )oxy]benzylidene}ruthenium
• Umicore M51
• Umicore M 5-1
• Dichloro[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]{[2-(1-methylacetoxy)phenyl]methylene}ruthenium(II)
• [1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methyl-2-oxopropoxy)phenyl]methylene]ruthenium
• UMicore M51, 15% Ru, Product of UMicore
• [1,3-bis(2,4,6-trimethylphenyl)imidazolidin-2-ylidene]-dichloro-[[2-(3-oxobutan-2-yloxy)phenyl]methylidene]ruthenium
• 1031262-71-1
• A852781
• [1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENE]RUTHENIUM(II)
• DB-124613

• MDL： MFCD22690885
• Inchi： 1S/C21H26N2.C11H12O2.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-8-6-4-5-7-11(8)13-10(3)9(2)12;;;/h9-12H,7-8H2,1-6H3;1,4-7,10H,2-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： HWROXMUMAOVDMX-UHFFFAOYSA-L
• SMILES： [Ru](=CC1C=CC=CC=1OC(C(C)=O)C)(=C1N(C2C(C)=CC(C)=CC=2C)CCN1C1C(C)=CC(C)=CC=1C)(Cl)Cl

Computed Properties

• Exact Mass: 648.13894
• Monoisotopic Mass: 654.135374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 3
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Melting Point: 204-209 °C
• PSA: 32.78

1,3-BIS(2,4,6-TRIMETHYLPHENYL)-2-IMIDAZOLIDINYLIDENE]DICHLORO[[2-(1-METHYLACETOXY)PHENYL]METHYLENERUTHENIUM(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312-H315-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C